1-(p-Fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine

• CAS No.: 80712-25-0
• Molecular Formula: C15H21FN4O2
• Molecular Weight: 308.35 g/mol
• IUPAC Name: N-(dimethylcarbamoyl)-4-(4-fluorophenyl)-N-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C15H21FN4O2/c1-17(2)14(21)18(3)15(22)20-10-8-19(9-11-20)13-6-4-12(16)5-7-13/h4-7H,8-11H2,1-3H3
• InChI Key: CRZTWJRFWHQSIQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)F

Description

1-(p-Fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine is a useful research compound. Its molecular formula is C15H21FN4O2 and its molecular weight is 308.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into 80 ml of dichloromethane, were dissolved 10.8 g of 1-(p-fluorophenyl)piperazine and 6.1 g of triethylamine. To the solution, while being stirred and cooled in ice, was added dropwise 10.0 g of 2,4,4-trimethylallophanoyl chloride. After one hour of reaction at room temperature, the reaction mixture was washed with water and dried over anhydrous sodium sulfate. The solvent was removed by distillation and the residue was recrystallized from a mixture of ethanol and ether to obtain 13.7 g (74% yield) of 1-(p-fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine having a melting point of 83°-84° C.